7-Octen-1-ol, 7-methyl-3-methylene-

• CAS RN: 73945-79-6
• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 7-methyl-3-methylideneoct-7-en-1-ol
• InChI: InChI=1S/C10H18O/c1-9(2)5-4-6-10(3)7-8-11/h11H,1,3-8H2,2H3
• InChI Key: KNBNDCBHTQFHMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CCCC(=C)CCO

Description

7-Octen-1-ol, 7-methyl-3-methylene- is a useful research compound. Its molecular formula is C10H18O and its molecular weight is 154.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Octen-1-ol, 7-methyl-3-methylene- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Octen-1-ol, 7-methyl-3-methylene- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2.1 Grams (10.0 mmol) of the above complex is suspended in 15 ml of dry ether, and 12 ml of dimethyl sulfide is added under nitrogen. The resulting solution is cooled to -60° and another 14 ml of dimethyl suflide is added to dissolve the precipitate that forms. The Grignard reagent (24 ml, 9.6 mmol) from B above is added at -60° over 5 min and the reaction is stirred at -45° for 2 hr. Trimethylsilyl 3-butynyl ether (1.4 g, 9.8 mmol) (preparation follows) in ether/pentane (5 ml/30 ml) is added at -45°; the mixture is allowed to warm to -25° with stirring for several hours. The reaction is then poured into a pre-cooled (<-10°) solution of HCl/sat. NH4Cl, allowed to warn to RT and stirred overnight. The reaction is worked up by water and extraction with ether (2×). The ether phases are combined, washed with sat (NH4)2SO4, water and brine, filtered and solvent removed to give 7-methyl-3-methylene-7-octen-1ol.